Cas no 1337045-13-2 (4-(1-amino-2-hydroxyethyl)-2-bromophenol)

• Product Name: 4-(1-amino-2-hydroxyethyl)-2-bromophenol
• CAS No: 1337045-13-2
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5581822
• PubChem ID: 77130238
• Update Time: 2025-11-04

4-(1-amino-2-hydroxyethyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2-HYDROXYETHYL)-2-BROMOPHENOL
• Benzeneethanol, β-amino-3-bromo-4-hydroxy-
• EN300-1913238
• 1337045-13-2
• 4-(1-amino-2-hydroxyethyl)-2-bromophenol

• Inchi： 1S/C8H10BrNO2/c9-6-3-5(7(10)4-11)1-2-8(6)12/h1-3,7,11-12H,4,10H2
• InChI Key： UUOKNTITOGGBKD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CO)N)O

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±37.0 °C(Predicted)
• pka: 7.83±0.31(Predicted)

Additional information on 4-(1-amino-2-hydroxyethyl)-2-bromophenol

4-(1-Amino-2-hydroxyethyl)-2-bromophenol (CAS 1337045-13-2): A Comprehensive Scientific Profile

4-(1-Amino-2-hydroxyethyl)-2-bromophenol (CAS 1337045-13-2) represents an intriguing brominated phenolic compound with significant potential in pharmaceutical research and specialty chemical applications. This amino-hydroxyethyl bromophenol derivative has garnered attention from medicinal chemists due to its unique structural features combining a phenolic core with both amino and hydroxyethyl functional groups.

The molecular structure of 4-(1-amino-2-hydroxyethyl)-2-bromophenol features a bromine atom at the ortho position relative to the phenolic hydroxyl group, while the para position is substituted with an ethanolamine moiety. This particular arrangement creates opportunities for multiple hydrogen bonding interactions, making it valuable in drug design and materials science. Current research trends in structure-activity relationship studies highlight the importance of such multifunctional aromatic compounds.

From a synthetic chemistry perspective, CAS 1337045-13-2 serves as a versatile building block for more complex molecular architectures. Its bromophenol core allows for various cross-coupling reactions, while the amino alcohol functionality provides handles for further derivatization. This dual reactivity makes it particularly useful in combinatorial chemistry and fragment-based drug discovery approaches that are currently revolutionizing pharmaceutical development.

The physicochemical properties of 4-(1-amino-2-hydroxyethyl)-2-bromophenol contribute to its research utility. With moderate water solubility from its polar functional groups combined with sufficient lipophilicity from the aromatic ring, this compound exhibits balanced properties for medicinal chemistry applications. Researchers frequently search for information about its pKa values, solubility profile, and stability characteristics - all crucial parameters for drug development workflows.

In biochemical applications, this brominated amino phenol has shown promise as a scaffold for enzyme inhibitors and receptor modulators. The presence of both hydrogen bond donors and acceptors in its structure allows for specific interactions with biological targets. Recent publications have explored its potential in neurological research and anti-inflammatory drug development, aligning with current healthcare priorities.

The synthesis of 4-(1-amino-2-hydroxyethyl)-2-bromophenol typically involves bromination of appropriate phenolic precursors followed by introduction of the amino alcohol side chain. Process chemists often inquire about optimized synthetic routes and purification methods for this compound, reflecting the practical challenges in working with multifunctional aromatic systems.

From a safety perspective, proper handling procedures should be followed when working with CAS 1337045-13-2, including standard laboratory precautions for organic compounds. While not classified as hazardous under normal research conditions, its material safety data and storage requirements remain important considerations for laboratory personnel.

The commercial availability of 4-(1-amino-2-hydroxyethyl)-2-bromophenol has increased in recent years to meet growing research demand. Suppliers typically offer this compound with varying levels of purity, with analytical characterization data (HPLC, NMR, MS) being crucial for research applications. Current market trends show particular interest from contract research organizations and academic medicinal chemistry groups.

In analytical chemistry applications, this compound presents interesting challenges and opportunities for method development. Researchers frequently search for information about HPLC methods and spectroscopic characterization of 4-(1-amino-2-hydroxyethyl)-2-bromophenol, as its multiple functional groups require careful analytical consideration.

The future research potential of CAS 1337045-13-2 appears promising, particularly in areas of targeted drug delivery and bioconjugate chemistry. Its structural features make it suitable for development as a linker molecule or as a core structure for further optimization. These applications align well with current trends in personalized medicine and precision therapeutics.

For researchers working with 4-(1-amino-2-hydroxyethyl)-2-bromophenol, proper documentation of experimental procedures and results is essential. The scientific community shows growing interest in reproducibility studies and open science initiatives involving such specialty chemicals.

Environmental considerations for brominated phenolic compounds like CAS 1337045-13-2 have become increasingly important in chemical research. Current best practices emphasize green chemistry principles in both the synthesis and application of such materials, reflecting broader sustainability trends in the chemical industry.

In summary, 4-(1-amino-2-hydroxyethyl)-2-bromophenol represents a valuable tool for modern chemical research with diverse applications in medicinal chemistry and materials science. Its unique combination of functional groups and synthetic versatility ensure its continued importance in scientific investigation, particularly in cutting-edge areas of drug discovery and molecular design.